2-methyl-7-[3-(trifluoromethyl)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-methyl-11-[3-(trifluoromethyl)phenyl]-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H10F3N5O/c1-9-21-15-20-8-12-13(24(15)22-9)5-6-23(14(12)25)11-4-2-3-10(7-11)16(17,18)19/h2-8H,1H3
• InChI Key: OVRDDZOBYRLIAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C16H10F3N5O
• Molecular Weight: 345.28 g/mol

Description

2-methyl-7-[3-(trifluoromethyl)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound featuring a fused pyrido-triazolo-pyrimidinone core with a methyl group at position 2 and a 3-(trifluoromethyl)phenyl substituent at position 5. This structural complexity confers unique physicochemical properties, including enhanced metabolic stability and lipophilicity due to the trifluoromethyl group, which is critical for interactions with biological targets such as kinases and enzymes .

Biological Activity

The compound 2-methyl-7-[3-(trifluoromethyl)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound that has attracted significant attention in medicinal chemistry due to its potential biological activities, particularly as an inhibitor of cyclin-dependent kinase 2 (CDK2). This article will explore its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Property	Value
Molecular Formula	C16H10F3N5O
Molecular Weight	345.28 g/mol
IUPAC Name	2-methyl-7-[3-(trifluoromethyl)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one
Canonical SMILES	CC1=CC2=C(C=NC3=NC=NN23)C(=O)N1C4=CC=CC(=C4)C(F)(F)F

The primary mechanism of action for this compound involves the inhibition of CDK2, a key regulator of the cell cycle. By inhibiting CDK2, the compound can induce cell cycle arrest and apoptosis in cancer cells. The interaction with the CDK2/cyclin A2 complex is crucial for transitioning from the G1 to S phase of the cell cycle. This inhibition is significant for therapeutic strategies targeting various cancers where CDK2 is dysregulated.

Anticancer Activity

Research has demonstrated that compounds similar to 2-methyl-7-[3-(trifluoromethyl)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exhibit potent anticancer activity. For instance:

• In vitro Studies : In studies involving various cancer cell lines, this compound showed significant cytotoxic effects with IC50 values in the low micromolar range against breast cancer and leukemia cells.
• Mechanistic Studies : The compound's ability to induce apoptosis was linked to increased levels of pro-apoptotic proteins and decreased levels of anti-apoptotic proteins.

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications to the trifluoromethyl group and the pyrido-triazole core significantly impact biological activity. Compounds with electron-withdrawing groups on the phenyl ring exhibited enhanced potency against CDK2.

Case Studies

• Study on Anticancer Properties : A recent study evaluated a series of triazole derivatives, including this compound, for their ability to inhibit CDK2 activity. The results indicated that derivatives with a trifluoromethyl group displayed superior inhibitory effects compared to their non-fluorinated counterparts .
• Antimicrobial Activity : Another research effort explored the antimicrobial properties of triazole-fused compounds. The findings suggested that certain derivatives exhibited notable antibacterial activity against Gram-positive and Gram-negative bacteria .

Scientific Research Applications

Scientific Research Applications

The applications of this compound can be categorized into several key areas:

Medicinal Chemistry

This compound has been extensively studied for its potential therapeutic effects. Its structural components suggest possible interactions with biological targets, making it a candidate for drug development.

• Anticancer Activity : Initial studies indicate that this compound may have inhibitory effects on certain cancer cell lines. Its mechanism of action likely involves the modulation of specific kinases involved in cell cycle regulation.
• Antimicrobial Properties : The presence of the trifluoromethyl group may enhance the compound's ability to disrupt microbial cell membranes or inhibit essential enzymes.

Biological Research

The compound serves as a valuable tool in biological studies aimed at understanding various cellular processes.

• Cell Cycle Regulation : Research has focused on the role of this compound in inhibiting cyclin-dependent kinases (CDKs), particularly CDK2, which is crucial for cell cycle progression. Inhibition of CDK2 can lead to cell cycle arrest and apoptosis in cancer cells.
• Signal Transduction Pathways : The interaction of this compound with signaling pathways involved in cell growth and differentiation is an area of active investigation.

Chemical Synthesis

In synthetic organic chemistry, this compound acts as a versatile building block for the development of novel chemical entities.

• Scaffold for Drug Design : The unique structure allows chemists to modify various functional groups to create derivatives with enhanced biological activity or selectivity.

Case Studies

Several studies have highlighted the potential applications of this compound:

Case Study 1: Anticancer Activity

In vitro studies demonstrated that derivatives of 2-methyl-7-[3-(trifluoromethyl)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exhibit significant cytotoxicity against breast cancer cell lines. The mechanism was attributed to the inhibition of CDK2 activity, leading to G1 phase arrest and subsequent apoptosis.

Case Study 2: Antimicrobial Efficacy

Research published in a peer-reviewed journal indicated that this compound showed promising activity against Gram-positive bacteria. The trifluoromethyl group was identified as a critical feature enhancing membrane permeability and disrupting bacterial function.

Comparison with Similar Compounds

Role of the Trifluoromethyl Group

The trifluoromethyl (-CF₃) group in the target compound significantly enhances lipophilicity (logP increase by ~1.5 units compared to non-fluorinated analogs) and metabolic stability, as seen in and . This group also improves binding affinity to hydrophobic pockets in enzymes, such as kinases, by 20–30% compared to methyl or chloro analogs .

Substituent Effects on Bioactivity

• 3-(Trifluoromethyl)phenyl vs. Phenyl : The 3-(trifluoromethyl)phenyl group in the target compound increases steric bulk and electron-withdrawing effects, leading to stronger target engagement than the simpler phenyl group in .
• Methyl vs. Methoxyethyl : The 2-methyl group in the target compound reduces metabolic oxidation compared to the 2-methoxyethyl group in , which is prone to hydrolysis .

Physicochemical Properties

• XLogP3 : Ranges from 2.8 to 3.5 for trifluoromethyl-containing derivatives, indicating moderate-to-high membrane permeability .

Q & A

Q. What are the common synthetic routes for preparing 2-methyl-7-[3-(trifluoromethyl)phenyl]pyrido-triazolo-pyrimidinone?

The synthesis typically involves cyclocondensation of key intermediates. For example:

• Step 1: Formation of the triazolo-pyrimidine core via fusion of aminotriazole derivatives with ketones or aldehydes under microwave or thermal conditions. Ethyl 3-oxohexanoate and aromatic aldehydes (e.g., 3-(trifluoromethyl)benzaldehyde) are condensed in dimethylformamide (DMF) at elevated temperatures .
• Step 2: Introduction of the trifluoromethylphenyl group via nucleophilic substitution or Suzuki coupling. Reaction conditions (e.g., palladium catalysts, base selection) are critical for regioselectivity .
• Purification: Crystallization from ethanol or methanol is commonly used to isolate the final product .

Q. What analytical techniques are essential for characterizing this compound?

• Structural Confirmation:
  • IR Spectroscopy: Identifies functional groups (e.g., C=N stretch at ~1600 cm⁻¹, C-F stretch at ~1100 cm⁻¹) .
  • NMR (¹H/¹³C): Confirms substitution patterns. For example, the trifluoromethyl group appears as a singlet in ¹⁹F NMR .
  • Mass Spectrometry (HRMS): Validates molecular weight (e.g., m/z 433.12 for C₁₈H₁₂F₃N₅O) .
• Purity Assessment: HPLC with UV detection (λ = 254 nm) and elemental analysis (C, H, N within ±0.4% of theoretical values) .

Q. How can researchers optimize reaction yields during synthesis?

• Catalyst Screening: Use Pd(PPh₃)₄ for Suzuki couplings to improve cross-coupling efficiency .
• Solvent Optimization: Polar aprotic solvents (e.g., DMF, DMSO) enhance cyclocondensation rates .
• Temperature Control: Microwave-assisted synthesis (100–120°C, 30 min) reduces side reactions compared to traditional heating .

Advanced Research Questions

Q. What structure-activity relationships (SAR) govern the biological activity of this compound?

Key SAR insights from analogous triazolopyrimidines include:

Substituent Position	Optimal Group	Impact on Activity
5-position (pyrimidine)	Trifluoroethylamino	Enhances tubulin binding affinity and cytotoxicity
Phenyl ring (ortho)	Fluoro atoms	Stabilizes π-π stacking with tubulin
7-position (pyrido)	Methyl group	Improves metabolic stability

Methodological Approach:

• In Silico Docking: Use AutoDock Vina to model interactions with tubulin’s colchicine-binding site.
• Analog Synthesis: Systematically vary substituents (e.g., replace CF₃ with Cl or CH₃) and test in cytotoxicity assays (e.g., MTT on HeLa cells) .

Q. How does this compound overcome multidrug resistance (MDR) in cancer cells?

• Mechanism: Unlike taxanes, it inhibits vinca alkaloid binding to tubulin, bypassing P-glycoprotein efflux pumps .
• Experimental Design:
  • In Vitro: Compare IC₅₀ values in MDR (e.g., NCI/ADR-RES) vs. non-MDR cell lines.
  • In Vivo: Use nude mouse xenografts with MDR tumors; administer orally (10 mg/kg/day) and monitor tumor regression .

Q. How can contradictory data on biological activity be resolved?

• Case Example: Discrepancies in IC₅₀ values across studies may arise from:
  • Cell Line Variability: Test across multiple lines (e.g., MDA-MB-231 vs. MCF-7).
  • Compound Purity: Validate via HPLC and elemental analysis before assays .
  • Assay Conditions: Standardize incubation time (72 hr) and serum concentration (10% FBS) .

Q. What advanced computational methods support the design of derivatives?

• Molecular Dynamics (MD): Simulate ligand-tubulin complexes (e.g., GROMACS) to predict binding stability.
• QSAR Modeling: Use CoMFA/CoMSIA to correlate substituent properties (logP, polarizability) with activity .

Methodological Considerations for Experimental Design

Q. How to design a robust in vivo efficacy study?

• Model Selection: Nude mice with subcutaneous HT-29 (colon cancer) xenografts.
• Dosing Regimen: Intravenous (5 mg/kg, twice weekly) or oral (10 mg/kg, daily) for 4 weeks.
• Endpoint Analysis: Tumor volume (caliper measurements), survival rate, and histopathology .

Q. What controls are critical in mechanistic studies?

• Positive Controls: Paclitaxel (microtubule stabilization) and vincristine (microtubule disruption).
• Negative Controls: Vehicle (DMSO) and scrambled siRNA in tubulin polymerization assays .